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Compound of Interest

Compound Name: 2-(4-Aminophenoxy)acetamide

Cat. No.: B1274188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-(4-Aminophenoxy)acetamide in a laboratory setting. Adherence

to these guidelines is critical for ensuring personnel safety and minimizing environmental

impact.

Hazard Assessment and GHS Classification
While a specific Safety Data Sheet (SDS) for 2-(4-Aminophenoxy)acetamide is not readily

available, data from structurally similar aromatic amine and acetamide compounds suggest the

following potential hazards.[1][2][3] Treat this compound with caution, assuming it may possess

these characteristics. The parent compound, Acetamide, is suspected of causing cancer.[4][5]

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals
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Hazard Class Hazard Statement Pictogram Signal Word

Skin Irritation
H315: Causes skin

irritation
❕ Warning

Eye Irritation
H319: Causes serious

eye irritation
❕ Warning

Respiratory Irritation
H335: May cause

respiratory irritation
❕ Warning

Carcinogenicity

(Suspected)

H351: Suspected of

causing cancer
हेल्थ हज़ार्ड Warning

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent exposure through inhalation, dermal

contact, and eye contact.[6][7][8]

PPE Component Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).[9][10]

Prevents skin contact and

absorption. Inspect gloves

before use.[11]

Eye/Face Protection
Safety goggles or a face

shield.[8][9][12]

Protects eyes from dust

particles and splashes.[8]

Body Protection
Long-sleeved laboratory coat.

[11]

Protects skin from accidental

spills.

Respiratory Protection

NIOSH-approved respirator

(e.g., N95) if handling outside

of a fume hood or if dust is

generated.[5][13]

Prevents inhalation of airborne

particles.
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Following a structured workflow is essential for minimizing risk during the handling of 2-(4-
Aminophenoxy)acetamide.[13][14]

3.1. Preparation and Engineering Controls

Designated Area: Conduct all manipulations of the solid compound within a designated area,

such as a certified chemical fume hood, to minimize inhalation exposure.[13][15]

Gather Materials: Before starting, ensure all necessary equipment (spatulas, weighing paper,

glassware, etc.) and waste containers are within the fume hood.

Emergency Equipment: Confirm that a safety shower and eyewash station are readily

accessible and have been recently tested.[11]

3.2. Weighing and Transfer

Tare Container: Place a clean, tared weighing vessel on the analytical balance.

Careful Transfer: Using a clean spatula, carefully transfer the desired amount of 2-(4-
Aminophenoxy)acetamide to the weighing vessel. Avoid creating dust.

Close Primary Container: Immediately and securely close the main stock container of the

chemical.

Dissolution (if applicable): If preparing a solution, add the solvent to the vessel containing the

weighed compound within the fume hood. Gently swirl or stir to dissolve.

3.3. Post-Handling

Decontamination: Wipe down the spatula, balance, and any surfaces within the fume hood

that may have come into contact with the chemical using an appropriate solvent (e.g., 70%

ethanol). Dispose of the wipes in the designated hazardous waste container.

Glove Removal: Remove gloves using the proper technique to avoid contaminating your skin

and dispose of them in the hazardous waste.[3]

Hand Washing: Wash hands thoroughly with soap and water after completing the work and

before leaving the laboratory.[1][14]
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Workflow for Handling 2-(4-Aminophenoxy)acetamide
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Handling Workflow Diagram
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Disposal Plan
All waste containing 2-(4-Aminophenoxy)acetamide is considered hazardous waste and must

be disposed of according to institutional and regulatory guidelines.[4][16]

4.1. Waste Segregation and Collection

Solid Waste: Collect all contaminated solid waste, including gloves, weighing paper, and

disposable labware, in a dedicated, clearly labeled hazardous waste container.[16] The

container should be made of a compatible material and kept securely sealed when not in

use.[16][17]

Liquid Waste: If solutions are prepared, collect the liquid waste in a separate, compatible,

and clearly labeled hazardous waste container. Do not mix with other waste streams unless

explicitly permitted by your institution's hazardous waste management plan.[16][17]

Labeling: The waste container label must include "Hazardous Waste" and the full chemical

name: "2-(4-Aminophenoxy)acetamide".[16]

4.2. Storage and Final Disposal

Storage: Store the sealed hazardous waste containers in a designated, secure, and well-

ventilated satellite accumulation area.[16][17]

Final Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[16][18] Do not pour this chemical down the drain or dispose of it in the regular

trash.[16]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1274188?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/sial/00160?userType=undefined
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_N_2_Aminopyrimidin_4_yl_acetamide_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_N_2_Aminopyrimidin_4_yl_acetamide_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_N_2_Aminopyrimidin_4_yl_acetamide_A_Guide_for_Laboratory_Professionals.pdf
https://www.hampshire.edu/lab-safety-manual-chemical-management
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_N_2_Aminopyrimidin_4_yl_acetamide_A_Guide_for_Laboratory_Professionals.pdf
https://www.hampshire.edu/lab-safety-manual-chemical-management
https://www.benchchem.com/product/b1274188?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_N_2_Aminopyrimidin_4_yl_acetamide_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_N_2_Aminopyrimidin_4_yl_acetamide_A_Guide_for_Laboratory_Professionals.pdf
https://www.hampshire.edu/lab-safety-manual-chemical-management
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_N_2_Aminopyrimidin_4_yl_acetamide_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Aminooxy_acetamide_Val_Cit_PAB_MMAE_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_N_2_Aminopyrimidin_4_yl_acetamide_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Decision Pathway

Generate Waste
(Solid or Liquid)

Collect in Labeled
Solid Hazardous Waste Container

Collect in Labeled
Liquid Hazardous Waste Container

Store Sealed Container in
Designated Accumulation Area

Contact EHS for Pickup
and Final Disposal

Click to download full resolution via product page

Disposal Pathway Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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